(4-Allylphenyl)diphenylamine

• IUPAC Name: N,N-diphenyl-4-prop-2-enylaniline
• InChI: InChI=1S/C21H19N/c1-2-9-18-14-16-21(17-15-18)22(19-10-5-3-6-11-19)20-12-7-4-8-13-20/h2-8,10-17H,1,9H2
• InChI Key: YJYHPUGNMYKYNU-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H19N
• DSSTOX Substance ID: DTXSID10584780
• Molecular Weight: 285.4 g/mol
• CAS RN: 190334-80-6

Description

“(4-Allylphenyl)diphenylamine” is a biochemical used for proteomics research. It is a useful research chemical and is primarily used for R&D purposes.

Molecular Structure Analysis

The molecular formula of “(4-Allylphenyl)diphenylamine” is C21H19N, and its molecular weight is 285.38.

Physical And Chemical Properties Analysis

“(4-Allylphenyl)diphenylamine” has a molecular weight of 285.38. More detailed physical and chemical properties were not found in the available sources.

Safety and Hazards

“(4-Allylphenyl)diphenylamine” is classified as a skin irritant (Category 2), eye irritant (Category 2A), and specific target organ toxicity - single exposure (Category 3). It may cause respiratory irritation and long-lasting harmful effects to aquatic life. It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for “(4-Allylphenyl)diphenylamine” are not available, research into diphenylamine and its derivatives continues to be an active field. For instance, donor engineering plays an important role in tuning the intramolecular charge transfer (ICT) interactions of donor–acceptor (D–A) molecules and the related performance in further applications.

Synthesis routes and methods

Procedure details

To a stirring, anhydrous ether solution (20 mL) of 16 (0.58 g, 1.8 mmol) under inert atmosphere, n-butyl lithium (1.6 M in hexanes, 1.2 mL, 1.92 mmol) was added slowly at −50° C., and the mixture was stirred at −50° C. for 15 min, and gradually warmed up to 25° C. After 3 h, copper iodide(I) (0.51 g, 2.7 mmol) was added followed by dropwise addition of allyl bromide (0.32 g, 2.7 mmol). The solution was stirred for 12 h, followed by quenching with 100 mL saturated aqueous NH4+Cl− solution and extraction with ether (3×100 mL). The combined ether extracts were washed with water (2×100 mL) and brine (2×100 mL), and dried over anhydrous Na2SO4. Following filtration, solvent was removed in vacuum to yield an oil. Chromatography on silica gel with hexane:methylene chloride (4:1) afforded 0.18 g of 17 as a colorless-oil. Yield, 35%. 1H NMR (CDCl3): δ 3.40 (d, J=7.5 Hz, 2H), 5.11-5.32 (m, 2H), 5.98-6.07 (m, 1H), 6.98-7.15 (m, 8H), 7.22-7.37 (m, 6H). Anal. Calcd for C21H19N: C, 88.36; H, 6.72; N, 4.91. Found, C, 88.34; H, 6.10; N, 4.24.